Cas no 78563-03-8 (2,2'-Methylenebis(4-bromophenol))

2,2'-Methylenebis(4-bromophenol) structure
78563-03-8 structure
Product Name:2,2'-Methylenebis(4-bromophenol)
CAS No:78563-03-8
MF:C13H10Br2O2
MW:358.025302410126
CID:563379
PubChem ID:3061033
Update Time:2025-04-19

2,2'-Methylenebis(4-bromophenol) Chemical and Physical Properties

Names and Identifiers

    • 2,2'-Methylenebis(4-bromophenol)
    • 4-bromo-2-[(5-bromo-2-hydroxyphenyl)methyl]phenol
    • BIS(2-HYDROXY-5-BROMOPHENYL)METHANE
    • DTXSID90229167
    • SCHEMBL68224
    • 78563-03-8
    • CHEMBL252874
    • Phenol, 2,2'-methylenebis(4-bromo-
    • AKOS030255082
    • starbld0027462
    • BRN 3341019
    • 3,3'-dibromo6,6'-dihydroxydiphenylmethane
    • Inchi: 1S/C13H10Br2O2/c14-10-1-3-12(16)8(6-10)5-9-7-11(15)2-4-13(9)17/h1-4,6-7,16-17H,5H2
    • InChI Key: FGDRHERYMWECPV-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)CC1C=C(C=CC=1O)Br)O

Computed Properties

  • Exact Mass: 357.90271g/mol
  • Monoisotopic Mass: 355.90475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 40.5Ų

2,2'-Methylenebis(4-bromophenol) Pricemore >>

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